Cas no 2411297-58-8 (2-Chloro-N-[(3-methoxyphenyl)methyl]-N-[2-(oxolan-2-yl)ethyl]acetamide)

• Product Name: 2-Chloro-N-[(3-methoxyphenyl)methyl]-N-[2-(oxolan-2-yl)ethyl]acetamide
• CAS No: 2411297-58-8
• MF: C₁₆H₂₂ClNO₃
• MW: 311.803783893585
• CID: 5358610
• PubChem ID: 154880467
• Update Time: 2025-10-23

2-Chloro-N-[(3-methoxyphenyl)methyl]-N-[2-(oxolan-2-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[(3-methoxyphenyl)methyl]-N-[2-(oxolan-2-yl)ethyl]acetamide
• Z3837170618

• Inchi： 1S/C16H22ClNO3/c1-20-15-5-2-4-13(10-15)12-18(16(19)11-17)8-7-14-6-3-9-21-14/h2,4-5,10,14H,3,6-9,11-12H2,1H3
• InChI Key： DYFBVSHTEUZWDX-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1C=CC=C(C=1)OC)CCC1CCCO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 327
• XLogP3: 2.6
• Topological Polar Surface Area: 38.8

Additional information on 2-Chloro-N-[(3-methoxyphenyl)methyl]-N-[2-(oxolan-2-yl)ethyl]acetamide

Comprehensive Overview of 2-Chloro-N-[(3-methoxyphenyl)methyl]-N-[2-(oxolan-2-yl)ethyl]acetamide (CAS No. 2411297-58-8)

2-Chloro-N-[(3-methoxyphenyl)methyl]-N-[2-(oxolan-2-yl)ethyl]acetamide (CAS No. 2411297-58-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure, combines a chloroacetamide moiety with a 3-methoxyphenyl group and a tetrahydrofuran (oxolane) derivative, making it a versatile intermediate in synthetic chemistry. Its CAS number 2411297-58-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The growing interest in 2-Chloro-N-[(3-methoxyphenyl)methyl]-N-[2-(oxolan-2-yl)ethyl]acetamide is driven by its potential applications in drug discovery and crop protection. Recent studies highlight its role as a bioactive scaffold, particularly in modulating enzyme activity or receptor interactions. For instance, analogs of this compound have been explored for their anti-inflammatory and antifungal properties, aligning with the current demand for novel therapeutic agents. Additionally, its agrochemical relevance ties into the global push for sustainable farming solutions, where targeted molecular designs can reduce environmental impact.

From a structural perspective, the integration of a chloroacetamide group (-COCH2Cl) provides reactivity for further derivatization, while the 3-methoxyphenyl and oxolan-2-yl segments contribute to lipophilicity and bioavailability. This balance is crucial for optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles in drug development—a topic frequently searched by researchers in medicinal chemistry forums. Computational modeling studies, such as molecular docking or QSAR (Quantitative Structure-Activity Relationship) analyses, often feature this compound to predict its binding affinities or metabolic stability.

Synthetic routes to CAS No. 2411297-58-8 typically involve multi-step organic reactions, including amidation and etherification processes. A common approach starts with the condensation of 3-methoxybenzylamine with 2-(oxolan-2-yl)ethylamine, followed by chloroacetylation. These methods are frequently discussed in patent literature and open-access journals, reflecting the compound's commercial viability. Notably, scalability and green chemistry principles (e.g., solvent selection, catalyst efficiency) are emphasized to align with industry trends toward sustainable synthesis.

In analytical chemistry, 2-Chloro-N-[(3-methoxyphenyl)methyl]-N-[2-(oxolan-2-yl)ethyl]acetamide is characterized using techniques like HPLC, NMR spectroscopy, and mass spectrometry. Purity thresholds (>98%) are critical for regulatory compliance, especially in GMP (Good Manufacturing Practice) settings. Researchers often query spectral data interpretation or column selection for HPLC when working with this compound, underscoring the need for detailed technical resources.

The compound's stability under various conditions (pH, temperature) is another area of interest. For example, its degradation kinetics in aqueous solutions may inform formulation strategies for pharmaceuticals or storage protocols for agrochemicals. Such data are vital for quality control specialists and frequently appear in stability-indicating method discussions.

Looking ahead, CAS No. 2411297-58-8 exemplifies the intersection of structural innovation and application-driven research. As AI-assisted drug design and high-throughput screening technologies advance, compounds like this will likely play pivotal roles in accelerating discovery pipelines. Its presence in chemical databases (e.g., PubChem, Reaxys) ensures accessibility for virtual screening campaigns, a hot topic in cheminformatics communities.

To conclude, 2-Chloro-N-[(3-methoxyphenyl)methyl]-N-[2-(oxolan-2-yl)ethyl]acetamide represents a compelling case study in modern synthetic and applied chemistry. Its multifaceted utility—from lead compound optimization to material science—positions it as a valuable asset for researchers navigating the complexities of molecular design and industrial applications.